Cas no 2227272-51-5 (2-Bromo-4-fluoro-3-iodobenzotrifluoride)
2227272-51-5 structure
Product Name:2-Bromo-4-fluoro-3-iodobenzotrifluoride
CAS No:2227272-51-5
MF:C7H2BrF4I
MW:368.892867565155
CID:5073741
Update Time:2023-08-25
2-Bromo-4-fluoro-3-iodobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-fluoro-3-iodobenzotrifluoride
- 3-bromo-1-fluoro-2-iodo-4-(trifluoromethyl)benzene
- CPD27251
- 2-Bromo-4-fluoro-3-iodo-1-(trifluoromethyl)benzene
-
- Inchi: 1S/C7H2BrF4I/c8-5-3(7(10,11)12)1-2-4(9)6(5)13/h1-2H
- InChI Key: DKIZSPAHWKXKDR-UHFFFAOYSA-N
- SMILES: IC1=C(C=CC(C(F)(F)F)=C1Br)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 184
- XLogP3: 4.2
- Topological Polar Surface Area: 0
2-Bromo-4-fluoro-3-iodobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC56173-250mg |
2-Bromo-4-fluoro-3-iodobenzotrifluoride |
2227272-51-5 | 97% | 250mg |
£328.00 | 2025-02-21 | |
| Apollo Scientific | PC56173-1g |
2-Bromo-4-fluoro-3-iodobenzotrifluoride |
2227272-51-5 | 97% | 1g |
£832.00 | 2025-02-21 | |
| Aaron | AR021R2Q-250mg |
2-Bromo-4-fluoro-3-iodobenzotrifluoride |
2227272-51-5 | 250mg |
$536.00 | 2023-12-15 | ||
| Aaron | AR021R2Q-500mg |
2-Bromo-4-fluoro-3-iodobenzotrifluoride |
2227272-51-5 | 500mg |
$670.00 | 2023-12-15 | ||
| Aaron | AR021R2Q-5g |
2-Bromo-4-fluoro-3-iodobenzotrifluoride |
2227272-51-5 | 95% | 5g |
$148.00 | 2025-02-17 | |
| Aaron | AR021R2Q-10g |
2-Bromo-4-fluoro-3-iodobenzotrifluoride |
2227272-51-5 | 95% | 10g |
$251.00 | 2025-02-17 |
2-Bromo-4-fluoro-3-iodobenzotrifluoride Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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